2-[3,4-dimethyl-2-(4-methylphenyl)-7-oxo-2,7-dihydro-6H-pyrazolo[3,4-d]pyridazin-6-yl]propanoic acid
Catalog No.
S8163612
CAS No.
M.F
C17H18N4O3
M. Wt
326.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[3,4-dimethyl-2-(4-methylphenyl)-7-oxo-2,7-dihydro-6H-pyrazolo[3,4-d]pyridazin-6-yl]propanoic acid
IUPAC Name
2-[3,4-dimethyl-2-(4-methylphenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]propanoic acid
Molecular Formula
C17H18N4O3
Molecular Weight
326.35 g/mol
InChI
InChI=1S/C17H18N4O3/c1-9-5-7-13(8-6-9)20-11(3)14-10(2)18-21(12(4)17(23)24)16(22)15(14)19-20/h5-8,12H,1-4H3,(H,23,24)
InChI Key
JWTAXWGHHSZGFM-UHFFFAOYSA-N
SMILES
CC1=CC=C(C=C1)N2C(=C3C(=NN(C(=O)C3=N2)C(C)C(=O)O)C)C
Canonical SMILES
CC1=CC=C(C=C1)N2C(=C3C(=NN(C(=O)C3=N2)C(C)C(=O)O)C)C
XLogP3
2.3
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
326.13789045 g/mol
Monoisotopic Mass
326.13789045 g/mol
Heavy Atom Count
24
Dates
Last modified: 01-05-2024
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